Cas no 2172056-79-8 (9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane)
2172056-79-8 structure
Product Name:9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
CAS No:2172056-79-8
MF:C16H31NO
MW:253.423444986343
CID:6036631
PubChem ID:165606724
Update Time:2023-12-29
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
- 2172056-79-8
- 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane
- EN300-1638989
-
- Inchi: 1S/C16H31NO/c1-13(2)6-7-15-16(18-12-11-17-15)9-4-5-14(3)8-10-16/h13-15,17H,4-12H2,1-3H3
- InChI Key: ILQSYBILBQZHKP-UHFFFAOYSA-N
- SMILES: O1CCNC(CCC(C)C)C21CCCC(C)CC2
Computed Properties
- Exact Mass: 253.240564612g/mol
- Monoisotopic Mass: 253.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638989-0.05g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-0.1g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-0.25g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-0.5g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-1.0g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-2.5g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-5.0g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-10.0g |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1638989-50mg |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1638989-100mg |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane |
2172056-79-8 | 100mg |
$892.0 | 2023-09-22 |
9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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